Cas no 261-31-4 (9H-Thioxanthene)

9H-Thioxanthene structure
9H-Thioxanthene structure
Product Name:9H-Thioxanthene
CAS No:261-31-4
MF:C13H10S
MW:198.283502101898
MDL:MFCD00046936
CID:259898
Update Time:2026-05-14

9H-Thioxanthene Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthene
    • Thioxanthene
    • 9H-thioxanthen
    • dibenzothiopyran
    • Thioxanthen
    • Thioxanthine
    • MDL： MFCD00046936
    • Inchi： InChI=1S/C13H10S/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12/h1-8H,9H2
    • InChI Key： PQJUJGAVDBINPI-UHFFFAOYSA-N
    • SMILES： C1C2=C(SC3C(C2)=CC=CC=3)C=CC=1

Computed Properties

  • Exact Mass: 198.05000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.1424 (rough estimate)
  • Melting Point: 128-131°C
  • Boiling Point: 340°C/730mmHg
  • Refractive Index: 1.6720 (estimate)
  • PSA: 25.30000
  • LogP: 3.74200

9H-Thioxanthene Security Information

  • Hazardous Material transportation number：UN 3077 9 / PGIII

9H-Thioxanthene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9H-Thioxanthene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
T1305100
Thioxanthene
 261-31-4 European Pharmacopoeia (EP) Reference Standard
￥2654.27 2022-02-23
abcr
AB151172-1 g
Thioxanthene, 97%; .
 261-31-4 97%
1g
 €68.20 2023-06-23
abcr
AB151172-5 g
Thioxanthene, 97%; .
 261-31-4 97%
5g
 €157.80 2023-06-23
abcr
AB151172-25 g
Thioxanthene, 97%; .
 261-31-4 97%
25g
 €374.80 2023-06-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
T1305100
261-31-4
￥1556.7 2023-01-14
Aaron
AR002SCW-5g
9H-Thioxanthene
 261-31-4 98%
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 $1582.00 2025-02-13
abcr
AB151172-1g
Thioxanthene, 97%; .
 261-31-4 97%
1g
 €68.20 2025-02-15
abcr
AB151172-5g
Thioxanthene, 97%; .
 261-31-4 97%
5g
 €157.80 2025-02-15
abcr
AB151172-25g
Thioxanthene, 97%; .
 261-31-4 97%
25g
 €374.80 2025-02-15
1PlusChem
1P002S4K-100mg
9H-Thioxanthene
 261-31-4 98%;RG
100mg
 $51.00 2023-12-18

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